Cas no 753-89-9 (1-chloro-2,2-dimethylpropane)
1-chloro-2,2-dimethylpropane structure
Product Name:1-chloro-2,2-dimethylpropane
CAS No:753-89-9
MF:C5H11Cl
MW:106.593840837479
MDL:MFCD00000941
CID:83025
PubChem ID:87565898
Update Time:2025-04-19
1-chloro-2,2-dimethylpropane Chemical and Physical Properties
Names and Identifiers
-
- neo-Pentylchloride
- Neopentyl chloride
- Pentylchloridecolorlessliq
- 1-Chloro-2,2-dimethylpropane
- 2,2-Dimethylpropyl Chloride
- DTXSID7061069
- EINECS 212-040-8
- D89303
- AMY1168
- Propane, 1-chloro-2,2-dimethyl-
- t-C4H9CH2Cl
- 1-Chloro-2,2-dimethylpropane, 99%
- F8882-4704
- SCHEMBL172298
- UNII-J3J2EQV2JR
- 753-89-9
- MFCD00000941
- 1-chloro-2,2-dimethyl-propane
- SY048171
- AS-77765
- EN300-673983
- J3J2EQV2JR
- NS00037705
- AKOS009158972
- A934218
- DTXCID8047767
- Propane, 1chloro2,2dimethyl
- 1-chloro-2,2-dimethylpropane
-
- MDL： MFCD00000941
- Inchi： 1S/C5H11Cl/c1-5(2,3)4-6/h4H2,1-3H3
- InChI Key： JEKYMVBQWWZVHO-UHFFFAOYSA-N
- SMILES： ClCC(C)(C)C
- BRN： 1730985
Computed Properties
- Exact Mass: 106.05500
- Monoisotopic Mass: 106.054928
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 33.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Sweet colorless liquid
- Density: 0.866 g/mL at 25 °C(lit.)
- Melting Point: −20 °C (lit.)
- Boiling Point: 84-85 °C(lit.)
- Flash Point: Degrees Fahrenheit:15.8°F
Degrees Celsius:-9°C - Refractive Index: n20/D 1.4039(lit.)
- Water Partition Coefficient: Miscible with organic solvents. Immiscible with water.
- PSA: 0.00000
- LogP: 2.27130
- Solubility: Unable or difficult to mix
1-chloro-2,2-dimethylpropane Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 1993 3/PG 2
- WGK Germany：2
- Hazard Category Code： 11-22-43
- Safety Instruction： S16-S36/37
-
Hazardous Material Identification：
- Risk Phrases：R11
- Packing Group：II
- Safety Term：3
- HazardClass：3
- PackingGroup：II
- TSCA：Yes
1-chloro-2,2-dimethylpropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153544-25ML |
1-chloro-2,2-dimethylpropane |
753-89-9 | >96.0%(GC) | 25ml |
¥654.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153544-5ML |
1-chloro-2,2-dimethylpropane |
753-89-9 | >96.0%(GC) | 5ml |
¥190.90 | 2023-09-03 | |
| TRC | C151491-100mg |
1-Chloro-2,2-dimethylpropane |
753-89-9 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C151491-500mg |
1-Chloro-2,2-dimethylpropane |
753-89-9 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C151491-1g |
1-Chloro-2,2-dimethylpropane |
753-89-9 | 1g |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C822888-25ml |
1-Chloro-2,2-dimethylpropane |
753-89-9 | 95% | 25ml |
￥1,145.00 | 2022-09-29 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 274496-5G |
1-chloro-2,2-dimethylpropane |
753-89-9 | 5g |
¥331.18 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 274496-25G |
1-chloro-2,2-dimethylpropane |
753-89-9 | 25g |
¥1573.12 | 2023-12-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FW945-1ml |
1-chloro-2,2-dimethylpropane |
753-89-9 | 96.0%(GC) | 1ml |
￥173.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FW945-5ml |
1-chloro-2,2-dimethylpropane |
753-89-9 | 96.0%(GC) | 5ml |
￥514.0 | 2022-05-30 |
1-chloro-2,2-dimethylpropane Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:753-89-9)1-chloro-2,2-dimethylpropane
Order Number:A934218
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:13
Price ($):379.0
Email:sales@amadischem.com
1-chloro-2,2-dimethylpropane Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:753-89-9)1-chloro-2,2-dimethylpropane
Purity:99%
Quantity:100g
Price ($):379.0